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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B147006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

hexanenitrile, a key intermediate in various chemical syntheses. The document details the

experimentally determined physical constants and outlines the standardized methodologies for

their measurement, ensuring accuracy and reproducibility in a laboratory setting.

Physicochemical Data of Hexanenitrile
Hexanenitrile, also known as capronitrile, is a colorless liquid at room temperature. Its physical

properties are crucial for its handling, storage, and application in synthetic chemistry. The

following table summarizes its key melting and boiling point data.
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Property Value

Melting Point -80.3 °C[1]

-80 °C[2][3][4][5][6]

-78.70 °C[7]

Boiling Point 163.6 °C[1]

161-164 °C[2][3][4][6]

162 °C[5]

160-162.5 °C[8]

152.00 °C[7]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical compounds. The following sections describe the standard

experimental protocols for these measurements.

Melting Point Determination: Capillary Method
The capillary method is a widely accepted technique for determining the melting point of a solid

substance.[1][4] Given that hexanenitrile has a melting point of approximately -80 °C, this

procedure would require a cryostat or a specialized low-temperature melting point apparatus.

Protocol:

Sample Preparation: A small, dry sample of solidified hexanenitrile is introduced into a glass

capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample at

the bottom, aiming for a sample height of 2-3 mm.[5]

Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a

low-temperature stage. The apparatus should have a calibrated thermometer or a digital

temperature sensor.
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Heating and Observation: The sample is cooled to a temperature well below its expected

melting point. The temperature is then gradually increased at a controlled rate, typically 1-2

°C per minute, as it approaches the melting point.[3]

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid appears to the temperature at which the entire sample becomes a transparent liquid.

[9] For a pure substance, this range should be narrow.

Sample Preparation Measurement
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Workflow for Melting Point Determination

Boiling Point Determination: Distillation Method
The distillation method is a standard procedure for determining the boiling point of a liquid and

is also used for its purification.[2][6][10]

Protocol:

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a receiving flask, and a calibrated thermometer. A few milliliters of hexanenitrile
are placed in the distillation flask along with boiling chips to ensure smooth boiling.[8]

Heating: The flask is gently heated. The temperature of the vapor is monitored with the

thermometer, ensuring the thermometer bulb is positioned just below the side arm of the

distillation head to accurately measure the temperature of the vapor in equilibrium with the

liquid.

Equilibrium and Data Recording: The temperature will rise and then stabilize as the liquid

boils and the vapor condenses on the thermometer bulb.[11] This stable temperature is
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recorded as the boiling point. It is crucial to also record the atmospheric pressure at the time

of the measurement, as the boiling point is pressure-dependent.[7]

Apparatus Setup Measurement
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Workflow for Boiling Point Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147006#boiling-point-and-melting-point-of-
hexanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b147006#boiling-point-and-melting-point-of-hexanenitrile
https://www.benchchem.com/product/b147006#boiling-point-and-melting-point-of-hexanenitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

